4-benzyl-5-(2,3-dimethyl-1H-indol-5-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione

• IUPAC Name: 4-benzyl-3-(2,3-dimethyl-1H-indol-5-yl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C19H18N4S/c1-12-13(2)20-17-9-8-15(10-16(12)17)18-21-22-19(24)23(18)11-14-6-4-3-5-7-14/h3-10,20H,11H2,1-2H3,(H,22,24)
• InChI Key: GMUBRDAIMBJLTR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(NC2=C1C=C(C=C2)C3=NNC(=S)N3CC4=CC=CC=C4)C
• Molecular Formula: C19H18N4S
• Molecular Weight: 334.4 g/mol

Description

Synthesis Analysis

The synthesis of related 1,2,4-triazole-3-thione compounds often involves heterocyclization of thiosemicarbazides or similar precursors under basic catalytic conditions. Such processes may lead to a range of derivatives, including the compound of interest (Saeed et al., 2019).

Molecular Structure Analysis

1,2,4-Triazole derivatives, including those closely related to the compound , exhibit diverse molecular geometries. Studies on crystal structures reveal details about bond angles, dihedral angles, and intermolecular interactions, which are crucial for understanding their molecular behavior (Liang-zhong et al., 2006).

Chemical Reactions and Properties

The 1,2,4-triazole-3-thiones participate in various chemical reactions, forming complexes with metals and demonstrating potential for biological activities. These reactions often depend on the specific substituents present in the compound (Bhat & Narayana, 2005).

Physical Properties Analysis

The physical properties of such compounds can be assessed through spectroscopic techniques, revealing details about vibrational frequencies, tautomeric forms, and electronic properties. Such analysis is crucial in understanding the stability and reactivity of these molecules (Yeo et al., 2019).

Chemical Properties Analysis

Chemical properties, including reactivity patterns, bonding characteristics, and potential for forming derivatives, are central to understanding the compound's behavior in various chemical environments. These properties often influence the compound's applications in areas like materials science and pharmacology (Wawrzycka-Gorczyca & Siwek, 2011).